Cas no 1803588-95-5 (4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride)

• Product Name: 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride
• CAS No: 1803588-95-5
• MDL: MFCD28714651
• CID: 4616643
• PubChem ID: 119031590
• Update Time: 2025-05-26

4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-difluorobenzene-1-carboximidamide Dihydrochloride
• 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride

• MDL： MFCD28714651

Additional information on 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride

Comprehensive Overview of 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride (CAS No. 1803588-95-5)

4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride (CAS No. 1803588-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its difluorobenzene core and carboximidamide functional group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in the synthesis of novel therapeutic agents.

The growing demand for fluorinated compounds in modern medicine has placed 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride at the forefront of scientific exploration. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. This compound's difluoro substitution and amino-carboximidamide moiety contribute to its versatility in targeting various biological pathways, making it a subject of interest for researchers investigating treatments for chronic diseases and infections.

In recent years, the scientific community has focused on optimizing the synthesis of 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to streamline production. Additionally, computational modeling and AI-driven drug discovery platforms have utilized this compound's structure to predict its interactions with biological targets, aligning with the increasing trend of digital chemistry and machine learning in pharmaceutical R&D.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized healthcare, researchers are investigating how 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride can be tailored to individual patient needs. Its structural flexibility allows for modifications that could enhance efficacy while minimizing side effects, addressing a critical demand in oncology and neurological disorder research.

Environmental sustainability is also a key consideration in the production and application of this compound. Innovations in green chemistry have led to the development of eco-friendly synthesis routes, reducing waste and energy consumption. This aligns with global efforts to promote sustainable pharmaceutical manufacturing, a topic increasingly searched by professionals in the field.

In summary, 4-amino-3,5-difluorobenzene-1-carboximidamide dihydrochloride (CAS No. 1803588-95-5) represents a promising candidate for future therapeutic developments. Its unique chemical properties, combined with advancements in synthetic methodologies and computational tools, position it as a critical component in next-generation drug discovery. As research continues, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing innovative healthcare solutions.